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Efficacy and Safety Overview by Cancer Type

Cancer Type
Trial /
Cohort
Details

Prior Therapy

Objective
Response
Rate
(ORR)

Median
Progression-
Free Survival
(PFS)

Common
Grade 3-4
TRAEs

Clear Cell
Renal Cell
Carcinoma
(ccRCC) [1]

[2]

SNAPI Trial
(Post-ICI

progression)

1-2 prior lines (including
ICI)

14.3%
(2/14

patients)

5.5 months 42.9% of
patients

ccRCC
(Subgroup)
[1] [2]

SNAPI Trial

(Cohorts
A+B)

No prior

cabozantinib/lenvatinib

25% Not specified (Data

combined
with

overall
cohort)

ccRCC
(Subgroup)
[1] [2]

SNAPI Trial
(Cohort C)

Prior
cabozantinib/lenvatinib

0% Not specified (Data
combined

with
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Cancer Type
Trial /
Cohort
Details

Prior Therapy

Objective
Response
Rate
(ORR)

Median
Progression-
Free Survival
(PFS)

Common
Grade 3-4
TRAEs

overall
cohort)

Non-Small
Cell Lung
Cancer
(NSCLC) [3]

MRTX-500
Trial (CPI-

experienced)

Progressed on or after
CPI

11.4% -
16.9% (by

subgroup)

3.7 - 5.6
months (by

subgroup)

58.3% of
patients

(across all
NSCLC

cohorts)

Urothelial
Carcinoma
(UC) [4]

516-003 Trial

(Various
cohorts)

Prior platinum-based

chemo; CPI-naive or
refractory

5.4% -

32.1% (by
subgroup)

3.7 - 3.9

months (by
subgroup)

54.5% of

patients
(across all

UC
cohorts)

Experimental Protocol & Mechanistic Insights

The clinical trials for sitravatinib and nivolumab were typically open-label, multi-center Phase II studies [1]

[3] [4].

Treatment Regimen: The most common dosing schedule was oral sitravatinib (100 mg or 120 mg,
once daily) in combination with intravenous nivolumab (480 mg every 4 weeks or 240 mg every
2 weeks) [1] [3] [4].

Primary Endpoints: The primary endpoint in these studies was usually the Objective Response
Rate (ORR) assessed using RECIST 1.1 criteria [3] [4].

Key Secondary Endpoints included Disease Control Rate (DCR), Progression-Free Survival (PFS),
Overall Survival (OS), and safety (incidence of adverse events) [1] [3].

Sitravatinib is an oral multi-kinase inhibitor that targets a spectrum of receptor tyrosine kinases (RTKs),

including TAM family receptors (TYRO3, AXL, MERTK), VEGFR, and MET [1] [5]. The scientific

rationale for combining it with nivolumab (an anti-PD-1 immune checkpoint inhibitor) is based on its ability

to modulate the tumor microenvironment (TME).
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Preclinical data and correlative studies from trials suggest that by inhibiting these targets, sitravatinib can:

Reduce immune-suppressive myeloid cells (like myeloid-derived suppressor cells) in the TME [5].
Shift macrophages from an immune-suppressive (M2) to a pro-inflammatory (M1) phenotype [6].

Increase the ratio of CD8+ T cells to immunosuppressive cells [5].

These changes may help overcome resistance to anti-PD-1 therapy and resensitize tumors to checkpoint

inhibition [5].
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This diagram illustrates the proposed mechanism of action for the sitravatinib and nivolumab combination

therapy. Sitravatinib modulates the tumor microenvironment by targeting key receptors, which may enhance

the efficacy of nivolumab's immune checkpoint blockade.
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Interpretation and Context

Limited Development Enthusiasm: The SNAPI trial in ccRCC was terminated early due to the
discontinuation of sitravatinib's development. The authors concluded there is "limited enthusiasm for

further development" given the availability of similar agents and new treatments like belzutifan [1] [2].
Prior Treatment is Key: Clinical activity appears highly dependent on prior therapies. In ccRCC, no

responses were seen in patients previously treated with cabozantinib or lenvatinib, suggesting
sitravatinib's activity may be driven by inhibition of a similar scope of RTKs and offers no benefit

after these agents [1].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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